Ethyl 4-(4-(2,4-diamino-6-methyl-5-pyrimidinyl)-1-piperazinyl)benzoate

• Molecular Formula: C18H24N6O2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: ethyl 4-[4-(2,4-diamino-6-methylpyrimidin-5-yl)piperazin-1-yl]benzoate
• InChI: InChI=1S/C18H24N6O2/c1-3-26-17(25)13-4-6-14(7-5-13)23-8-10-24(11-9-23)15-12(2)21-18(20)22-16(15)19/h4-7H,3,8-11H2,1-2H3,(H4,19,20,21,22)
• InChI Key: ZAMPLSHITPMYBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2CCN(CC2)C3=C(N=C(N=C3N)N)C

Description

Ethyl 4-(4-(2,4-diamino-6-methyl-5-pyrimidinyl)-1-piperazinyl)benzoate is a useful research compound. Its molecular formula is C18H24N6O2 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.0 g (0.016 mole) of 5-[4-(4-cyanophenyl)-1-piperazinyl]-6-methyl-2,4-pyrimidinediamine, 30 ml of 95% ethanol and 30 ml of sulfuric acid was heated under reflux at 130° C. for four hours and cooled. The solution was poured into 400 g of ice. The solid was collected, washed first with 5N aqueous sodium carbonate solution and then with 50 ml of water. Recrystallization from N,N-dimethylformamide gave 1.72 g of the product as an off-white solid, mp 281°-285° C.